Cas no 1020979-30-9 (3-methoxy-N-(pentan-2-yl)aniline)

• Product Name: 3-methoxy-N-(pentan-2-yl)aniline
• CAS No: 1020979-30-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5214833
• PubChem ID: 43196417
• Update Time: 2026-03-06

3-methoxy-N-(pentan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-N-(1-methylbutyl)-
• 3-methoxy-N-(pentan-2-yl)aniline

• Inchi： 1S/C12H19NO/c1-4-6-10(2)13-11-7-5-8-12(9-11)14-3/h5,7-10,13H,4,6H2,1-3H3
• InChI Key： NPRLLOFUHBQGOV-UHFFFAOYSA-N
• SMILES： C1(NC(C)CCC)=CC=CC(OC)=C1

Additional information on 3-methoxy-N-(pentan-2-yl)aniline

Professional Introduction to 3-Methoxy-N-(pentan-2-yl)aniline (CAS No. 1020979-30-9)

3-Methoxy-N-(pentan-2-yl)aniline, a compound with the chemical formula C₁₁H₁₉NO, is a derivative of aniline featuring a methoxy group and a pentan-2-yl substituent. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The CAS number 1020979-30-9 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numerical code is essential for researchers to accurately locate and verify the compound's properties, synthesis methods, and applications. The molecular structure of 3-methoxy-N-(pentan-2-yl)aniline consists of a benzene ring substituted with a methoxy group at the 3-position and an N-(pentan-2-yl) group attached to an amine nitrogen. This configuration imparts specific electronic and steric characteristics that influence its reactivity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel aniline derivatives as potential therapeutic agents. The 3-methoxy-N-(pentan-2-yl)aniline has been explored as a precursor in the synthesis of various bioactive compounds. Its structural features make it a valuable building block for designing molecules with specific pharmacological properties. For instance, the methoxy group can participate in hydrogen bonding interactions, while the pentan-2-yl side chain provides steric hindrance that can modulate binding affinity to biological receptors.

One of the most promising applications of 3-methoxy-N-(pentan-2-yl)aniline is in the field of medicinal chemistry. Researchers have utilized this compound to develop potential treatments for neurological disorders. The aniline moiety is known to interact with monoamine receptors, which are crucial in regulating mood and cognitive functions. By modifying the substituents on the aniline core, scientists can fine-tune the pharmacological profile of the resulting compounds. Preliminary studies suggest that derivatives of 3-methoxy-N-(pentan-2-yl)aniline may exhibit neuroprotective effects, making them candidates for further investigation in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-methoxy-N-(pentan-2-yl)aniline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution on an appropriately substituted benzene ring followed by alkylation of the resulting amine intermediate. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

Recent advancements in computational chemistry have further facilitated the study of 3-methoxy-N-(pentan-2-yl)aniline. Molecular modeling techniques allow researchers to predict the compound's behavior in various environments, including its interaction with biological targets. These simulations help in designing modified versions of the molecule with enhanced efficacy and reduced side effects. Additionally, computational methods have been used to screen large libraries of derivatives rapidly, identifying promising candidates for experimental validation.

The pharmacokinetic properties of 3-methoxy-N-(pentan-2-yl)aniline are also subjects of intense research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for developing effective therapeutic agents. Studies have shown that modifications to the pentan-2-yl side chain can significantly impact metabolic stability and bioavailability. By optimizing these structural features, researchers aim to develop derivatives that exhibit desirable pharmacokinetic profiles, ensuring better therapeutic outcomes.

In conclusion, 3-methoxy-N-(pentan-2-yl)aniline (CAS No. 1020979-30-9) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of aromatic and aliphatic groups makes it a valuable intermediate in drug discovery efforts. Ongoing research continues to explore its biological activities and synthetic possibilities, paving the way for new therapeutic interventions in various diseases.